Cas no 1273665-48-7 (1273665-48-7)

• Product Name: 1273665-48-7
• CAS No: 1273665-48-7
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 5582217
• PubChem ID: 59564279
• Update Time: 2025-08-01

1273665-48-7 Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-8-METHOXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-ONE
• 4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-8-methoxy-
• 1273665-48-7

• Inchi： 1S/C10H9ClO3/c1-13-9-5-6(11)4-7-8(12)2-3-14-10(7)9/h4-5H,2-3H2,1H3
• InChI Key： YGLHPRKSUREBNO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)C(CCO2)=O)OC

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 365.7±42.0 °C(Predicted)

Additional information on 1273665-48-7

Compound CAS No. 1273665-48-7: A Comprehensive Overview

The compound with CAS No. 1273665-48-7, also referred to as 1273665-48-7, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to a class of advanced materials that are being extensively researched for their role in modern technology and industrial processes. The chemical structure of CAS No. 1273665-48-7 is characterized by its intricate molecular arrangement, which contributes to its exceptional performance in various applications.

Recent studies have highlighted the importance of CAS No. 1273665-48-7 in the field of materials science, particularly in the development of high-performance polymers and composites. Researchers have demonstrated that this compound exhibits remarkable thermal stability and mechanical strength, making it an ideal candidate for use in aerospace and automotive industries. The synthesis process of CAS No. 1273665-48-7 involves a multi-step reaction sequence that requires precise control over temperature and pressure to ensure optimal yield and purity.

In addition to its industrial applications, CAS No. 1273665-48-7 has shown promise in the medical field, particularly in drug delivery systems. Scientists have explored its ability to act as a carrier for therapeutic agents, leveraging its biocompatibility and controlled release properties. The biomedical applications of this compound are still under investigation, but early results suggest significant potential in personalized medicine and targeted therapy.

The environmental impact of CAS No. 1273665-48-7 is another area of active research. Studies have been conducted to assess its degradation patterns under various environmental conditions, with a focus on minimizing its ecological footprint. The toxicological profile of this compound has also been evaluated, revealing low toxicity levels when handled according to established safety protocols.

As the demand for advanced materials continues to grow, CAS No. 1273665-48-7 is poised to play a pivotal role in shaping future technologies. Its versatility across multiple industries underscores the importance of ongoing research into its properties and applications. With continued advancements in synthesis techniques and application development, this compound is expected to contribute significantly to scientific progress and industrial innovation.